Cas no 325748-56-9 (5-(Morpholine-4-sulfonyl)-2-morpholin-4-yl-phenylamine)

• Product Name: 5-(Morpholine-4-sulfonyl)-2-morpholin-4-yl-phenylamine
• CAS No: 325748-56-9
• MF: C₁₄H₂₁N₃O₄S
• MW: 327.399242162704
• CID: 843310
• PubChem ID: 3585374
• Update Time: 2025-06-29

5-(Morpholine-4-sulfonyl)-2-morpholin-4-yl-phenylamine Chemical and Physical Properties

Names and Identifiers

• 5-(MORPHOLINE-4-SULFONYL)-2-MORPHOLIN-4-YL-PHENYLAMINE
• 2-(morpholin-4-yl)-5-(morpholine-4-sulfonyl)aniline
• 2-Morpholino-5-(morpholinosulfonyl)aniline
• MLS002251620
• HMS3056G05
• NE12151
• SMR001314009
• Z56774727
• 5-(morpholine-4-sulfonyl)-2-morpholin-4-ylphenylamine
• EN300-02166
• G21058
• AKOS000115502
• WAY-381328
• J-516372
• CS-0218837
• 2-morpholin-4-yl-5-morpholin-4-ylsulfonylaniline
• 325748-56-9
• 5-(Morpholine-4-sulfonyl)-2-morpholin-4-yl-phenylamine

• MDL： MFCD02697854
• Inchi： 1S/C14H21N3O4S/c15-13-11-12(22(18,19)17-5-9-21-10-6-17)1-2-14(13)16-3-7-20-8-4-16/h1-2,11H,3-10,15H2
• InChI Key： CBWUAELWGMJHPY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)N)N1CCOCC1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 327.12527733g/mol
• Monoisotopic Mass: 327.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.5
• XLogP3: -0.2

Additional information on 5-(Morpholine-4-sulfonyl)-2-morpholin-4-yl-phenylamine

Introduction to 5-(Morpholine-4-sulfonyl)-2-morpholin-4-yl-phenylamine and Its Significance in Modern Chemical Research

5-(Morpholine-4-sulfonyl)-2-morpholin-4-yl-phenylamine, with the CAS number 325748-56-9, is a compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that incorporate morpholine moieties, which are known for their versatility in drug design. The presence of multiple morpholine rings in its structure suggests a high degree of complexity and functionality, making it a subject of interest for synthetic chemists and medicinal researchers.

The chemical structure of 5-(Morpholine-4-sulfonyl)-2-morpholin-4-yl-phenylamine features a phenyl ring substituted with two morpholine groups, one at the 4-position and another at the 2-position. The sulfonamide linkage at the 5-position introduces additional polarity and reactivity, which can be exploited for various chemical modifications. This structural arrangement not only makes the compound a valuable intermediate in organic synthesis but also opens up possibilities for its application in the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of morpholine-containing compounds. Morpholine derivatives have been widely studied for their role in modulating various biological pathways, including neurotransmitter systems and inflammatory responses. The dual presence of morpholine units in 5-(Morpholine-4-sulfonyl)-2-morpholin-4-yl-phenylamine may contribute to enhanced binding affinity and selectivity towards specific biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The morpholine groups can serve as hinges or anchors that interact with biological targets in unique ways, allowing for the design of molecules with tailored properties. Additionally, the sulfonamide moiety is a well-known pharmacophore that enhances solubility and bioavailability, which are critical factors in drug development. The combination of these features makes 5-(Morpholine-4-sulfonyl)-2-morpholin-4-yl-phenylamine an attractive candidate for further exploration.

Recent studies have highlighted the importance of sulfonamide derivatives in the treatment of various diseases, including infectious diseases and cancer. The sulfonamide group in 5-(Morpholine-4-sulfonyl)-2-morpholin-4-yl-phenylamine can be modified to enhance its interactions with enzymes and receptors involved in pathogenic processes. This flexibility allows researchers to fine-tune the compound's properties to achieve desired therapeutic effects.

The synthesis of 5-(Morpholine-4-sulfonyl)-2-morpholin-4-yl-phenylamine presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters and functional groups requires careful planning to ensure high yield and purity. However, advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in achieving the desired stereochemical outcomes.

From a computational chemistry perspective, 5-(Morpholine-4-sulfonyl)-2-morpholin-4-yl-phenylamine offers an excellent model system for studying molecular interactions. Its complex structure allows researchers to explore various computational methods, including molecular dynamics simulations and quantum mechanical calculations, to understand how it interacts with biological targets at the atomic level. These studies can provide valuable insights into its mechanism of action and guide the design of more effective derivatives.

The pharmaceutical industry has always been keen on exploring new chemical entities that can lead to breakthrough therapies. 5-(Morpholine-4-sulfonyl)-2-morpholin-4-yl-phenylamine, with its unique structural features, represents a promising candidate for further development. Its potential applications span across multiple therapeutic areas, including central nervous system disorders, cardiovascular diseases, and inflammatory conditions. As research continues to uncover new biological functions associated with morpholine derivatives, compounds like this one are likely to play an increasingly important role in drug discovery.

In conclusion, 5-(Morpholine-4-sulfonyl)-2-morpholin-4-y1-ph enylamine (CAS no 325748569) is a compound of significant interest due to its complex structure and potential biological activities. Its dual morpholine units and sulfonamide linkage offer unique opportunities for synthetic manipulation and pharmacological exploration. As research progresses, this compound is expected to contribute valuable insights into drug design and development, paving the way for novel therapeutic interventions.